ethyl {[1,3-dimethyl-2,6-dioxo-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “ethyl {[1,3-dimethyl-2,6-dioxo-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate” is a complex organic molecule. It is a derivative of purine, a nitrogen-containing heterocycle, which is a key component of many biological molecules such as DNA and RNA .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It contains a purine core, which is a type of nitrogen-containing heterocycle. Attached to this core are various substituents, including a phenylpropyl group, a sulfanyl group linked to an ethyl acetate moiety, and two methyl groups .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not provided in the available sources. Such properties would typically include melting point, boiling point, solubility in various solvents, and stability under different conditions .Scientific Research Applications
Crystallography and Molecular Structure
Studies on compounds similar to ethyl {[1,3-dimethyl-2,6-dioxo-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate often explore their crystal structure and molecular geometry. For instance, research on dimethyl(2-oxo-2-phenylethyl)sulfanium bromide reveals insights into the structural stability and hydrogen-bonding interactions within similar molecules, which can contribute to understanding the compound's physical and chemical properties (Cao, Liu, & Yin, 2010).
Extractive Distillation and Chemical Separation
The separation of azeotropic mixtures, such as isopropyl alcohol and ethyl acetate, through extractive distillation processes, provides insights into the chemical's potential for producing renewable fuels. This research can shed light on the compound's role in facilitating or optimizing these processes (Zhang et al., 2020).
Synthesis and Medicinal Chemistry
Research on synthesizing and characterizing compounds with similar structures to this compound, such as the study on bridged-ring nitrogen compounds, provides valuable insights into the methodologies that can be applied to synthesize and manipulate the compound for potential therapeutic applications (Gentles et al., 1991).
Organic Chemistry and Reagent Development
The development of new synthetic routes and reagents, as demonstrated in the synthesis of oxysterols using ethyl(trifluoromethyl)dioxirane, highlights the compound's relevance in organic synthesis and its potential as a substrate or intermediate in the production of biologically active molecules (Ogawa et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl {[1,3-dimethyl-2,6-dioxo-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate' involves the reaction of 7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-8-thiol with ethyl bromoacetate in the presence of a base to form the desired product.", "Starting Materials": [ "7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-8-thiol", "Ethyl bromoacetate", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-8-thiol (1.0 g, 3.6 mmol) and ethyl bromoacetate (0.6 mL, 4.3 mmol) in dry DMF (10 mL).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction by adding water (10 mL) and extract the product with ethyl acetate (3 x 10 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain the desired product as a white solid." ] } | |
CAS No. |
377050-31-2 |
Molecular Formula |
C20H24N4O4S |
Molecular Weight |
416.5 |
IUPAC Name |
ethyl 2-[1,3-dimethyl-2,6-dioxo-7-(3-phenylpropyl)purin-8-yl]sulfanylacetate |
InChI |
InChI=1S/C20H24N4O4S/c1-4-28-15(25)13-29-19-21-17-16(18(26)23(3)20(27)22(17)2)24(19)12-8-11-14-9-6-5-7-10-14/h5-7,9-10H,4,8,11-13H2,1-3H3 |
InChI Key |
VFJJIAJPCNZEDB-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CSC1=NC2=C(N1CCCC3=CC=CC=C3)C(=O)N(C(=O)N2C)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.